Journal Name:Mechanics of Advanced Materials and Modern Processes
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Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2023-01-02 , DOI: 10.1080/17458080.2022.2161525
AbstractA novel, sensitive, economical, and environmentally friendly method is described for the quantitative determination of diphenhydramine hydrochloride (DPH). The method is based on the preparation of silver nanoparticles (AgNPs) from the extract of Capparis spinosa L. (CPL) fruits to determine DPH as one of the antihistamine drugs. The colour intensity of the solution increases with increasing DPH concentrations due to the interaction of AgNPs with DPH. FTIR, X-ray, EDX, SEM, and UV-Vis techniques characterised the prepared nanoparticles. The current method presented a linear relationship over the concentration range of 2–45 µg/mL at a wavelength of 415 nm. The detection limit (LOD) and quantitation limit(LOQ) are studied, and the values are 0.36 and 1.19 µg/mL, respectively. The recovery percentage (accuracy function) is more than 99.5%, and the relative standard deviation (RSD%, as a precision function) was 0.73%. The molar absorptivity and Sandel’s sensitivity index are 5.14 × 103 L.mol−1.cm−1 and 0.057 µg.cm−2, respectively. The data were compared to those from other previous approaches using t-test and F-test with a 95% confidence level and found to be 2.107 and 3.18, respectively. According to the ICH guidelines (2005), the proposed method has been validated and provides promising results for determination of DPH in pure form and pharmaceutical preparations.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-04-04 , DOI: 10.1080/17458080.2022.2033730
AbstractRegarding applicative, facile, green chemical research, a bio-inspired approach is being reported for the synthesis of Au nanoparticles by Mentha piperita as a natural reducing and stabilising agent in alkaline medium without using any toxic reducing agent. The biosynthesized Au NPs@Mentha piperita were characterised by advanced physicochemical techniques like ultraviolet-visible (UV-Vis), Fourier Transformed Infrared spectroscopy (FT-IR), Scanning Electron Microscopy (SEM), Transmission Electron Microscopy (TEM), Energy Dispersive X-ray spectroscopy (EDX), and X-ray Diffraction (XRD) study. It has been established that Au NPs@Mentha piperita have a spherical shape with a mean diameter from ∼10 nm. To survey the cytotoxicity effects of Au NPs@Mentha piperita, MTT assay was used on HUVEC cell line. To survey the antioxidant properties of Au NPs@Mentha piperita, the DPPH test was used in the presence of butylated hydroxytoluene as the positive control. The Au NPs@Mentha piperita inhibited half of the DPPH molecules in the concentration of 113 µg/mL. In the in vivo, wistar rats were divided to four groups; non-sensitised, sensitised to ovalbumin, sensitised and treated with dexamethasone (1.25 μg/mL), and Au NPs@Mentha piperita (5 μg/mL) in drinking water for 21 days. The levels of total protein (TP), phospholipase A2 (PLA2), immunoglobulin E (IgE), IFN-γ/IL-4 ratio, interferon gamma (IFN-γ), and interleukin 4 (IL-4) in BALF, and lung pathological changes were examined. A significant increase in PLA2, IgE, IL-4, and TP levels, all lung pathological indices as well as significant decrease in IFN-γ/IL-4 ratio was seen in the asthmatic compared to the control rats. Treatment with Au NPs@Mentha piperita (5 μg/mL) resulted in decreased PLA2, IgE, IL-4, and TP levels, but increased IFN-γ/IL-4 ratio compared to untreated sensitised rats. The Au NPs@Mentha piperita significantly improved the pathological changes of sensitised rats. The improvement effects of higher concentrations of the Au NPs@Mentha piperita extract were significantly more than those of dexamethasone. The improvement effects of Au NPs@Mentha piperita on pathological changes, immunological and inflammatory markers in sensitised rats comparable or even more potent than dexamethasone suggests the therapeutic potential of the nanoparticle in asthma. After confirming these results in clinical trial studies, Au NPs@Mentha piperita can be used as a new drug for the treatment of asthma in humans.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-02-25 , DOI: 10.1080/17458080.2022.2030470
AbstractNanozyme has been one of the most promising artificial enzymes for substitute natural enzymes. The main research focus in this field is developing the nanozymes with high activity, sensitivity and stability. In this paper, prussian blue/polyacrylonitrile (PB/PAN) composite nanofiber was prepared by electrospinning which was calcined to obtain iron oxide/carbon (FeOx/C) composite nanozyme. The structure of the prepared FeOx/C nanozyme was characterized by scanning electron microscopy (SEM), X-ray diffractometer (XRD), Energy dispersive spectrometer (EDS) and X-ray photoelectron spectra (XPS). The results revealed that FeOx/C nanozyme containing the catalytic active species of γ-Fe2O3 possessed peroxidase-like catalytic activity. The catalytic activity of prepared nanozyme which was influenced by different content of PB and different calcination temperatures was investigated. The optimal PB content in the PB/PAN nanofiber and calcination temperature were 41.5% and 600 °C in this research. The prepared FeOx/C nanozyme possessed highly sensitive detection of ascorbic acid. This research provides a new approach to fabricate iron oxide/carbon composite nanozyme with highly catalytic activity and sensitive for colorimetric sensor.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-03-11 , DOI: 10.1080/17458080.2021.2003339
AbstractIn this study, iron nanoparticles were synthesised in aqueous medium using Calendula officinalis extract as stabilising and reducing agents. The synthesised nanoparticles (FeNPs) were characterised using different techniques, including UV–Vis. and FT-IR spectroscopy, X‐ray diffraction (XRD), scanning electron microscopy (SEM) and Energy Dispersive X-ray Spectrometry (EDS). According to the XRD analysis, 34.29 nm was measured for FeNPs crystal size. SEM images exhibited a uniform spherical morphology in size of 46.30 nm for the biosynthesized nanoparticles. TUNEL test was used to show apoptosis and DNA fragmentation. The mitochondrial membrane potential was studied by Rhodamine123 fluorescence dye. Iron nanoparticles-treated cell cutlers decreased the DNA fragmentation. They raised the mitochondrial membrane potential in the high concentration of Mitoxantrone-treated HDMVECn, HUVEC, HAEC, HCAEC, HCASMC and HPAEC cells. The best result of cardiovascular protective properties was seen in the high dose of iron nanoparticles, i.e. 4 µg. According to the above findings, iron nanoparticles containing Calendula officinalis leaf aqueous extract may be administrated as a cardiovascular protective supplement for treating cardiovascular diseases after approving in the clinical trial studies in humans.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-03-31 , DOI: 10.1080/17458080.2022.2054994
AbstractIn recent days, the green synthesized nanomagnetic biocomposites have been evolved with tremendous potential as the future catalysts. This has encouraged us to design and synthesis of a novel Au NP fabricated starch functionalized core-shell type nanomaterial (Fe3O4/Starch-Au nanocomposite). It was meticulously characterized using advanced analytical techniques like FT-IR, FESEM, TEM, EDX, VSM, XRD and ICP-OES. MTT assay was used on common normal cell line i.e. Human umbilical vein endothelial cells (HUVEC) to survey the cytotoxicity effects of Fe3O4/Starch-Au nanocomposite. In the part of cutaneous wound healing, use of Fe3O4/Starch-Au nanocomposite ointment, significantly (p ≤ 0.01) raised the wound contracture, vessel, hydroxyl proline, hexuronic acid, fibrocyte, fibroblast, and fibrocytes/fibroblast rate and significantly (p ≤ 0.01) decreased the wound area, total cells, neutrophil, and lymphocyte compared to other groups in rats. Finally, the results showed the useful cutaneous wound healing properties of Fe3O4/Starch-Au nanocomposite. Maybe significant cutaneous wound healing potentials of Fe3O4/Starch-Au nanocomposite are related to their antioxidant activities. For investigating the antioxidant activities of Fe3O4/Starch-Au nanocomposite, the DPPH test was used in the presence of butylated hydroxytoluene as the positive control. The Fe3O4/Starch-Au nanocomposite inhibited half of the DPPH molecules in the concentration of 156 µg/mL.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2023-01-23 , DOI: 10.1080/17458080.2023.2170355
AbstractAt present, the whole world is faced with a common topic, that is, the contradiction between energy consumption, serious fog, the continuous rise of PM2.5, plastic waste, white pollution and other environmental pollution and the worldwide energy shortage. In this paper, aiming at the international new town construction project in Xigu District, Lanzhou, Revit software is used to establish a physical model for data integration and integrated management of the geometric information of building space, functional information of building space, building materials and other related data information of the project, and an analysis model for the scheme design of the residential building of the project is obtained, and ecological and technical factors such as energy consumption analysis, lighting analysis, indoor lighting analysis, solar radiation analysis, shading and thermal comfort analysis of the project location are analyzed. The research shows that the thermal performance, energy consumption simulation analysis and hourly heat gain/loss analysis of the envelope in the coldest weather in the local area show that the heat conduction of the envelope is small under the three conditions of structural design (case A), standard limit (case B) and hypothetical construction (case C), which indicates that the solar radiant heat is mainly related to the material performance of the external window when the heat transfer coefficient of the roof is close, and the heat gain and loss between regions has little change.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-10-19 , DOI: 10.1080/17458080.2022.2134563
AbstractThe incidence of inflammatory bowel disease (IBD) is increasing worldwide. Although current diagnostic and disease monitoring tests for IBD sensitively detect gut inflammation, they lack the molecular and cellular specificity of positron emission tomography (PET). In this proof-of-concept study, we use a radiolabeled macrophage-targeted nanocarrier probe (64Cu-NOTA-D500) administered by oral, enema, and intraperitoneal routes to evaluate the delivery route dependence of biodistribution across healthy and diseased tissues in a murine model of dextran sodium sulfate (DSS)-induced colitis. High inter-subject variability of probe uptake in intestinal tissue was reduced by normalization to uptake in liver or total intestines. Differences in normalized uptake between healthy and DSS colitis animal intestines were highest for oral and IP routes. Differences in absolute liver uptake reflected a possible secondary diagnostic metric of IBD pathology. These results should inform the preclinical development of inflammation-targeted contrast agents for IBD and related gut disorders to improve diagnostic accuracy.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-09-25 , DOI: 10.1080/17458080.2022.2126836
AbstractIn this article, the strength characteristics of the cement mortar with waste glass powder of different size and content at different ages were studied. The mechanism of strength development was analysed from the microstructure of mortar specimens based on scanning electron microscopy (SEM) and electronic dispersive spectroscopy (EDS). The results show that the compressive strength and flexural strength of the mortar specimens increase significantly with a higher age. There is an optimal content of glass powder corresponding to the maximum strength. The glass powder of smaller particle size clearly promotes the development of compressive strength and flexural strength in the mortar specimens. It is found from SEM-EDS that glass cement mortar has a larger amount of internal hydration products and higher density compared with ordinary cement mortar. The density of cement mortar incorporating 15 wt% glass powder increases gradually with the decrease of glass particle size. The hydration products and compactness of the cement mortar adding 200–500 mesh glass powder experience an increase and then a decrease with a rise in the glass content. The strength enhancement with the addition of glass powder are mainly attributed to the microaggregate filling effect and pozzolanic effect of the glass powder, as well as to changes in the interfacial transition zone.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2022-11-02 , DOI: 10.1080/17458080.2022.2134562
AbstractRegarding applied, facile, green chemical research, a bio-inspired approach is being reported for the sonochemical synthesis of Ag nanoparticles by Aloe vera gel extract as a natural reducing/stabilising and solid support agent without using any toxic and harmful reagent. The biosynthesized Ag NPs/A. vera gel bionanocomposite was characterised by advanced physicochemical techniques like ultraviolet-visible (UV–Vis), Scanning Electron Microscopy (SEM), Transmission Electron Microscopy (TEM), Energy Dispersive X-ray spectroscopy (EDX), X-ray photoelectron spectroscopy (XPS), X-ray Diffraction (XRD) and elemental mapping study. It has been established that Aloe vera gel-stabilized silver nanoparticles have a spherical shape with a mean diameter of around 35–40 nm. To investigate the antioxidant potentials of Ag NPs/A. vera gel, one of the common antioxidant techniques i.e. DPPH was used. The results of DPPH test proved the excellent antioxidant properties of Ag NPs/A. vera gel in comparison to the positive control used i.e. butylated hydroxytoluene. The IC50 of Ag NPs/A. vera gel was 42 µg/mL in the antioxidant test. Thereafter, on having a significant IC50 value in radical scavenging assay, we extended the bio-application of the desired nanocomposite in the anticancer study. To survey the cytotoxicity and anti-human cervical carcinoma effects of Ag NPs/A. vera gel, MTT assay was used on CC1-PI19, SiHa, HeLa and HNCF-PI52 cell lines. The IC50 of the Ag NPs/A. vera gel was 16, 13, 15 and 11 µg/mL against CC1-PI19, SiHa, HeLa and HNCF-PI52 cell lines, respectively. As mentioned, the Ag NPs/A. vera gel had significant antioxidant and anti-human cervical cancer effects. After approving the above results in the clinical trial studies, the Ag NPs/A. vera gel can be used as a chemotherapeutic drug for the treatment of several types of cervical cancers. According to the above results, the significant anti-cervical cancer effects of Ag NPs/A. vera gel are confirmed.
Mechanics of Advanced Materials and Modern Processes ( IF 0 ) Pub Date: 2023-02-06 , DOI: 10.1080/17458080.2023.2174695
AbstractAs the basic unit structure of electromagnetic metamaterial, the structure size of open resonant ring directly determines the constitutive parameters of SRR (dielectric constant ε and permeability μ). In order to improve the energy exchange efficiency of the electromagnetic acoustic transducer, the coil backplane of the electromagnetic ultrasonic shear wave sensor was optimized. First, the influence of the thickness of the coil backplane on the ultrasonic signal is studied by the experimental method, and then, the magnetic field distribution of the coil backplane is simulated by the finite element simulation software. Finally, the SNR and lift distance of the shear wave sensor before and after the coil backplane optimization are compared by experiments. In this article, a multi-hypothesis data fusion method in distributed detection system is proposed, which extends the multi-sensor data fusion rules to more general cases. The results show that the optimum thickness of the coil back plate in the electromagnetic ultrasonic transverse wave sensor is 1.5–2.0 mm. Using iron powder with the same length and width as the working area of the coil as the coil backplane can significantly increase the magnetic field strength in the working area of the sensor. Compared with the coil backplane made of non-magnetic materials, the optimized backplane can increase the signal-to-noise ratio of the sensor by about one time and the lift-off distance by about 1 mm.
Supplementary Information
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